Cas no 1485774-01-3 (2-(diethylamino)-3-methylbutanoic acid hydrobromide)

• Product Name: 2-(diethylamino)-3-methylbutanoic acid hydrobromide
• CAS No: 1485774-01-3
• CID: 4601931
• Update Time: 2025-05-19

2-(diethylamino)-3-methylbutanoic acid hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-(diethylamino)-3-methylbutanoic acid hydrobromide

Additional information on 2-(diethylamino)-3-methylbutanoic acid hydrobromide

2-(Diethylamino)-3-Methylbutanoic Acid Hydrobromide: A Comprehensive Overview

2-(Diethylamino)-3-Methylbutanoic Acid Hydrobromide, identified by the CAS number 1485774-01-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its unique chemical structure, which combines a diethylamino group with a butanoic acid moiety, and its hydrobromide salt form. The molecule's structure lends it potential applications in drug development, particularly in the design of bioactive compounds with specific pharmacological properties.

The synthesis of 2-(Diethylamino)-3-Methylbutanoic Acid Hydrobromide involves a series of well-established organic reactions. The process typically begins with the preparation of the corresponding free base, which is then converted into its hydrobromide salt through acid-base neutralization. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis pathway, improving both yield and purity. These improvements are crucial for large-scale production, especially for preclinical studies and early-stage clinical trials.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that 2-(Diethylamino)-3-Methylbutanoic Acid Hydrobromide exhibits potent activity in vitro against various targets, including enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. For instance, research published in 2023 demonstrated that this compound acts as a selective inhibitor of a key enzyme involved in tumor progression, making it a promising candidate for anticancer drug development.

In addition to its therapeutic potential, the compound has also been explored for its role in modulating cellular signaling pathways. Recent findings suggest that it interacts with specific G-protein coupled receptors (GPCRs), which are critical mediators of cellular responses to external stimuli. This interaction could pave the way for its use in treating conditions characterized by dysregulated signaling, such as inflammatory diseases and certain metabolic disorders.

The pharmacokinetic properties of 2-(Diethylamino)-3-Methylbutanoic Acid Hydrobromide have also been extensively studied. Preclinical data indicate that the compound has favorable absorption characteristics and moderate clearance rates, which are essential for achieving therapeutic concentrations in vivo. Furthermore, its bioavailability has been optimized through formulation studies, ensuring that it can be effectively administered via various routes, including oral and parenteral delivery.

Despite its promising profile, challenges remain in advancing this compound toward clinical application. One major hurdle is the optimization of its safety profile. Recent toxicological studies have highlighted potential off-target effects at higher doses, necessitating further investigation to mitigate these risks. Additionally, large-scale manufacturing processes need to be scaled up while maintaining consistent quality and regulatory compliance.

In conclusion, 2-(Diethylamino)-3-Methylbutanoic Acid Hydrobromide, with its unique chemical structure and diverse biological activities, represents a valuable asset in the drug discovery pipeline. Its potential applications span across multiple therapeutic areas, from oncology to neurology, making it a subject of intense research interest. As ongoing studies continue to unravel its mechanisms of action and optimize its properties, this compound holds great promise for contributing to the development of innovative treatments for various diseases.